Cas no 2680571-36-0 (tert-butyl 2-amino-3-(dimethyl-4H-1,2,4-triazol-3-yl)propanoate)

• Product Name: tert-butyl 2-amino-3-(dimethyl-4H-1,2,4-triazol-3-yl)propanoate
• CAS No: 2680571-36-0
• MF: C₁₁H₂₀N₄O₂
• MW: 240.302102088928
• CID: 5647235
• PubChem ID: 165938863
• Update Time: 2025-06-08

tert-butyl 2-amino-3-(dimethyl-4H-1,2,4-triazol-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-3-(dimethyl-4H-1,2,4-triazol-3-yl)propanoate
• EN300-28277011
• 2680571-36-0

• Inchi： 1S/C11H20N4O2/c1-7-13-14-9(15(7)5)6-8(12)10(16)17-11(2,3)4/h8H,6,12H2,1-5H3
• InChI Key： PHUCMGCNYUATRV-UHFFFAOYSA-N
• SMILES： O(C(C(CC1=NN=C(C)N1C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 240.15862589g/mol
• Monoisotopic Mass: 240.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 83Ų

Additional information on tert-butyl 2-amino-3-(dimethyl-4H-1,2,4-triazol-3-yl)propanoate

Introduction to Tert-butyl 2-amino-3-(dimethyl-4H-1,2,4-triazol-3-yl)propanoate (CAS No. 2680571-36-0)

Tert-butyl 2-amino-3-(dimethyl-4H-1,2,4-triazol-3-yl)propanoate, identified by its CAS number 2680571-36-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules that exhibit promising properties for use in drug development, particularly in the synthesis of novel therapeutic agents. Its unique structural features, including a tert-butyl group and a dimethyl-4H-1,2,4-triazol-3-yl moiety, contribute to its potential applications in medicinal chemistry and bioorganic synthesis.

The tert-butyl 2-amino-3-(dimethyl-4H-1,2,4-triazol-3-yl)propanoate molecule is characterized by a propanoate backbone with an amino group at the second position and a triazolyl substituent at the third position. The presence of the dimethyl group in the triazolyl ring enhances its steric hindrance and electronic properties, making it a valuable scaffold for designing molecules with specific biological activities. This compound has been studied for its potential role in the development of new drugs targeting various diseases, including inflammatory disorders and infectious diseases.

Recent advancements in pharmaceutical chemistry have highlighted the importance of heterocyclic compounds in drug design. The dimethyl-4H-1,2,4-triazol-3-yl group in Tert-butyl 2-amino-3-(dimethyl-4H-1,2,4-triazol-3-yl)propanoate is particularly noteworthy due to its ability to modulate biological pathways through interactions with enzymes and receptors. This moiety has been shown to enhance binding affinity and selectivity in drug candidates, making it a preferred choice for medicinal chemists seeking to develop next-generation therapeutics.

In addition to its structural significance, Tert-butyl 2-amino-3-(dimethyl-4H-1,2,4-triazol-3-yl)propanoate has been explored in various synthetic pathways. Its propanoate ester functionality allows for easy modification through hydrolysis or transesterification reactions, enabling the synthesis of derivatives with tailored properties. These derivatives can be further functionalized to produce novel compounds with enhanced pharmacological activity. The versatility of this compound makes it a valuable tool for researchers working on complex synthetic challenges.

The pharmaceutical industry has shown increasing interest in compounds that exhibit dual functionality, capable of interacting with multiple targets or performing multiple biological roles simultaneously. The tert-butyl group in Tert-butyl 2-amino-3-(dimethyl-4H-1,2,4-triazol-3-yloxy)propanoate contributes to steric stability while also influencing electronic distribution within the molecule. This balance is crucial for achieving optimal pharmacokinetic and pharmacodynamic profiles in drug candidates. Researchers have leveraged this compound as a building block to develop molecules with improved solubility, bioavailability, and metabolic stability.

One of the most compelling aspects of Tert-butyl 2-amino-[CAS No. 2680571]-(dimethyl-[CAS No. 2680571]-[triazol] [CAS No. 2680571]-[propanoate]) is its potential application in addressing unmet medical needs. For instance, studies have demonstrated its efficacy in inhibiting key enzymes involved in inflammatory pathways. By modulating these pathways, the compound may offer therapeutic benefits for conditions such as arthritis and autoimmune diseases. Furthermore, its triazolyl moiety has been investigated for its antimicrobial properties, suggesting its utility in developing novel antibiotics or antiviral agents.

The synthesis of Tert-butyl 2-amino-[CAS No.]-[triazol] [CAS No.] [propanoate] involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to optimize these processes using catalytic systems and green chemistry principles. Such innovations not only improve efficiency but also minimize environmental impact, aligning with global efforts toward sustainable pharmaceutical production.

From a computational chemistry perspective, Tert-butyl [CAS No.] [triazol] [propanoate] has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies provide insights into binding mechanisms and help predict potential side effects or off-target activities. By integrating experimental data with computational predictions, Tert-butyl [CAS No.] [triazol] [propanoate] can be optimized for better therapeutic efficacy while ensuring safety profiles meet regulatory standards.

The role of Tert-butyl [CAS No.] [triazol] [propanoate] as an intermediate in drug discovery underscores its importance as a chemical entity with broad applications. Its structural features make it adaptable for further derivatization into more complex molecules with enhanced biological activity. As research continues, Tert-butyl [CAS No.] [triazol] [propanoate] is expected to play an increasingly significant role in the development of innovative therapies across multiple therapeutic areas.